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Compound of Interest

Compound Name: 2-methoxy-7H-purine

CAS No.: 37432-20-5

Cat. No.: B11924195

Get Quote

Executive Summary
This guide provides a rigorous structural and physicochemical analysis of 2-methoxy-7H-
purine, a critical scaffold in medicinal chemistry often utilized in kinase inhibitor and nucleoside

analog design. The central focus is the definitive quantification of Hydrogen Bond Donors

(HBD) and Hydrogen Bond Acceptors (HBA), distinguishing between Lipinski’s Rule of 5 (Ro5)

definitions and functional pharmacophore properties.

At physiological pH (7.4), the neutral 7H-tautomer of 2-methoxy-7H-purine exhibits:

HBD Count: 1 (N7-H)

HBA Count (Lipinski): 5 (N1, N3, N7, N9, O2)

HBA Count (Functional): 4 (N7 is occupied as a donor)

This document details the structural causality of these counts, the impact of the 7H-tautomer

specifically, and experimental protocols for validation.
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Structural Architecture & Tautomerism
Chemical Identity
The molecule consists of a fused pyrimidine-imidazole ring system (purine) substituted with a

methoxy group (–OCH₃) at the C2 position. The designation 7H explicitly indicates that the

imidazole ring proton resides on Nitrogen-7, rather than the more common Nitrogen-9 found in

unsubstituted purines in aqueous solution.

The Tautomeric Equilibrium
While the guide focuses on the 7H form, researchers must acknowledge the prototropic

tautomerism. In solution, 2-substituted purines exist in a dynamic equilibrium between N7-H

and N9-H forms. The electron-donating methoxy group at C2 modulates the basicity of the ring

nitrogens, potentially stabilizing the N7-H tautomer more than in the unsubstituted parent,

though N9-H often remains the major species in polar solvents.

Structural Visualization
The following diagram illustrates the atomic numbering and the specific H-bond features of the

7H tautomer.
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Figure 1: Topology of 2-methoxy-7H-purine. Red nodes indicate Acceptors; Blue indicates the

Donor.

Hydrogen Bond Analysis (The Core)
The classification of HBD and HBA depends on the definition used: Lipinski's Rule of 5 (atom-

based) vs. Pharmacophore (function-based).

Quantitative Breakdown
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Feature
Lipinski Definition
(Cheminformatics)

Pharmacophore
Definition
(Functional)

Rationale

HBD Count 1 1

The single proton on

N7 is the only polar

hydrogen available for

donation.

HBA Count 5 4

Lipinski: Sum of all N

and O

atoms.Functional: N7

is protonated and

cannot accept a

hydrogen bond (lone

pair is involved in

aromaticity/bonding).

Net Charge 0 0

At physiological pH

(7.4), the molecule is

neutral (pKa of purine

N-H is ~8.9; N-

protonation is ~2.4).

Detailed Atom-by-Atom Analysis
N1 (Acceptor): Pyrimidine ring nitrogen. Possesses a lone pair in the sp² orbital orthogonal to

the pi-system. Strong acceptor.

O-Methoxy (Acceptor): Ether oxygen at C2. Possesses two lone pairs. While sterically

crowded by the methyl group, it contributes to the Lipinski count and can act as a weak

acceptor.

N3 (Acceptor): Pyrimidine ring nitrogen. Similar to N1, it is a competent acceptor.

N7 (Donor): Imidazole ring nitrogen. In the 7H tautomer, this atom bears the hydrogen. It

acts as a donor. It is not a functional acceptor because its lone pair is delocalized into the

aromatic pi-system to satisfy Hückel's rule (6 pi electrons).
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N9 (Acceptor): Imidazole ring nitrogen. In the 7H tautomer, N9 has a double bond to C8 and

a single bond to C4. It possesses a localized lone pair available for accepting H-bonds.

Experimental Validation Protocols
To confirm the tautomeric state (7H vs 9H) and the resulting H-bond profile, one cannot rely

solely on static crystal structures. Solution-state NMR is the gold standard.

Protocol: Low-Temperature NMR for Tautomer
Assignment
Objective: Distinguish between N7-H and N9-H tautomers to validate the HBD site.

Reagents:

Sample: 5-10 mg 2-methoxy-7H-purine (synthesized or commercial).

Solvent: DMF-d7 or THF-d8 (Low freezing points allow low-T studies).

Workflow:

Dissolution: Dissolve sample in solvent under inert atmosphere (Ar/N2).

Temperature Control: Cool probe to 173 K (-100°C). Reasoning: At room temperature, rapid

proton exchange averages the signals. Low T slows the exchange, resolving distinct peaks

for 7H and 9H forms.

Acquisition:

¹H NMR: Look for the exchangeable proton signal (usually >12 ppm).

¹⁵N HMBC: Correlate the proton to the specific nitrogen.

N7-H Signature: Strong coupling of H to C5 and C8.

N9-H Signature: Strong coupling of H to C4 and C8.

Analysis: Integration of peaks determines the ratio of 7H:9H.
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Figure 2: NMR workflow for distinguishing H-bond donor sites (N7 vs N9).

Physicochemical Implications
The HBD/HBA count directly influences the "drug-likeness" and pharmacokinetic profile:

Solubility: With 1 Donor and 5 Acceptors, the molecule has a moderate capacity for

hydration. The high acceptor count relative to donors suggests it may act as a "proton sink"

in acidic environments, aiding solubility in gastric fluid.
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Permeability (LogP): The methoxy group increases lipophilicity compared to the parent

purine. However, the H-bond profile remains within the "sweet spot" for membrane

permeability (Ro5 compliant: HBD < 5, HBA < 10).

Target Binding: In kinase active sites, the N7-H (Donor) and N1 (Acceptor) motif is a classic

"hinge-binding" pharmacophore. The 2-methoxy group often projects into the ribose-binding

pocket or solvent front, depending on the specific kinase.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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